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Compound of Interest

Compound Name:
1,2-Dichloro-4-methyl-5-

nitrobenzene

Cat. No.: B105503 Get Quote

An In-Depth Technical Guide to the Molecular Structure and Properties of 1,2-Dichloro-4-
methyl-5-nitrobenzene

Introduction

1,2-Dichloro-4-methyl-5-nitrobenzene (CAS No: 7494-45-3) is a chlorinated nitroaromatic

compound. These compounds are significant in industrial chemistry, often serving as versatile

intermediates in the synthesis of dyes, agrochemicals, and pharmaceuticals. The precise

arrangement of the chloro, methyl, and nitro functional groups on the benzene ring dictates its

chemical reactivity and physical properties. This guide provides a detailed analysis of its

molecular structure, weight, and key physicochemical characteristics, offering a foundational

resource for researchers and chemical development professionals.

Molecular Structure and Nomenclature
The structural identity of a molecule is fundamentally defined by the spatial arrangement of its

constituent atoms. For 1,2-Dichloro-4-methyl-5-nitrobenzene, the core is a benzene ring, an

aromatic hydrocarbon, substituted with four functional groups.

IUPAC Nomenclature and Substituent Positions: The formal name assigned by the

International Union of Pure and Applied Chemistry (IUPAC) is 1,2-dichloro-4-methyl-5-
nitrobenzene.[1] This name explicitly details the identity and location of each substituent

attached to the benzene ring:
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Aromatic Core: A central benzene ring.

Dichloro Substituents: Two chlorine atoms are located at the first and second carbon

positions of the ring.

Methyl Group: A methyl (-CH₃) group is attached to the fourth carbon.

Nitro Group: A nitro (-NO₂) group is attached to the fifth carbon.

This specific substitution pattern is crucial for predicting the molecule's electronic properties

and reactivity in chemical synthesis.

Molecular Structure of 1,2-Dichloro-4-methyl-5-nitrobenzene
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Caption: 2D representation of 1,2-Dichloro-4-methyl-5-nitrobenzene.

Chemical Identifiers for Database Integration: For computational chemistry, data retrieval, and

unambiguous digital representation, several standard identifiers are used. These strings

encode the molecular structure, allowing for efficient use in chemical databases and software.
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Identifier Type Value Source

SMILES
CC1=CC(Cl)=C(Cl)C=C1--

INVALID-LINK--=O
[2]

InChI

1S/C7H5Cl2NO2/c1-4-2-

5(8)6(9)3-7(4)10(11)12/h2-

3H,1H3

[1]

InChIKey
AOTWCYSQDSKAQT-

UHFFFAOYSA-N
[1]

Molecular Formula and Weight
The molecular formula and weight are critical quantitative descriptors, essential for

stoichiometric calculations in reaction planning and for analytical characterization.

Molecular Formula: The elemental composition of the compound is summarized by its

molecular formula: C₇H₅Cl₂NO₂.[2][3][4]

This formula indicates that each molecule is composed of:

7 Carbon (C) atoms

5 Hydrogen (H) atoms

2 Chlorine (Cl) atoms

1 Nitrogen (N) atom

2 Oxygen (O) atoms

Molecular Weight and Exact Mass: It is vital to distinguish between molecular weight (based on

the weighted average of natural isotopic abundances) and exact mass (based on the mass of

the most abundant isotope of each element).
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Parameter Value Significance

Molecular Weight 206.026 g/mol

Used for macroscopic

calculations, such as

determining the mass of

reactants for a chemical

synthesis.[3][4]

Exact Mass 204.969727 Da

Used in high-resolution mass

spectrometry for precise

molecular identification and

formula confirmation.[4]

The molecular weight is derived from the sum of the average atomic masses of the constituent

elements. The slight variation in reported values (e.g., 206.03 g/mol ) is typically due to

rounding conventions.[1][2]

Physicochemical Properties
The physical state and properties of a compound are essential for its handling, storage, and

application in experimental workflows. 1,2-Dichloro-4-methyl-5-nitrobenzene is a solid under

standard conditions.[1]

Property Value Conditions

Physical Form Solid Room Temperature

Melting Point 62 °C N/A

Boiling Point 277.1 ± 35.0 °C at 760 mmHg

Density 1.5 ± 0.1 g/cm³ N/A

Source:[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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